Cas no 1187165-86-1 (3-(2-Trifluoromethylbenzoyl)quinoline)

• Product Name: 3-(2-Trifluoromethylbenzoyl)quinoline
• CAS No: 1187165-86-1
• MF: C₁₇H₁₀F₃NO
• MW: 301.26261472702
• MDL: MFCD13153080
• CID: 4787734
• Update Time: 2026-02-27

3-(2-Trifluoromethylbenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2-Trifluoromethylbenzoyl)quinoline
• Quinolin-3-yl(2-(trifluoromethyl)phenyl)methanone

• MDL： MFCD13153080
• Inchi： 1S/C17H10F3NO/c18-17(19,20)14-7-3-2-6-13(14)16(22)12-9-11-5-1-4-8-15(11)21-10-12/h1-10H
• InChI Key： MVVNMDBIOCSAJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1=CN=C2C=CC=CC2=C1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 409
• XLogP3: 4.3
• Topological Polar Surface Area: 30

Additional information on 3-(2-Trifluoromethylbenzoyl)quinoline

3-(2-Trifluoromethylbenzoyl)quinoline: A Comprehensive Overview

The compound 3-(2-Trifluoromethylbenzoyl)quinoline (CAS No: 1187165-86-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications in drug discovery. The trifluoromethylbenzoyl group attached to the quinoline backbone introduces unique electronic and steric properties, making this compound a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 3-(2-Trifluoromethylbenzoyl)quinoline as a modulator of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The trifluoromethyl group, a common substituent in drug design due to its electron-withdrawing properties, enhances the compound's stability and bioavailability. This makes it an attractive lead compound for further optimization in preclinical studies.

The synthesis of 3-(2-Trifluoromethylbenzoyl)quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to improve the yield and purity of this compound, including microwave-assisted synthesis and continuous flow chemistry. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for its potential clinical applications.

In terms of pharmacokinetics, 3-(2-Trifluoromethylbenzoyl)quinoline exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Studies have shown that the compound demonstrates moderate solubility in aqueous solutions, which is a critical factor for its bioavailability. However, ongoing research is focused on modifying the molecule's structure to further enhance its pharmacokinetic properties without compromising its therapeutic efficacy.

The biological activity of 3-(2-Trifluoromethylbenzoyl)quinoline has been extensively studied using in vitro and in vivo models. Early findings indicate that this compound acts as a potent inhibitor of several kinases involved in oncogenic signaling pathways. For instance, it has shown remarkable activity against protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are key players in cancer progression and metastasis.

Moreover, recent research has unveiled the potential of 3-(2-Trifluoromethylbenzoyl)quinoline as an anti-inflammatory agent. The compound has been found to suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated macrophages. This dual anti-cancer and anti-inflammatory activity positions it as a versatile candidate for treating complex diseases where inflammation plays a significant role.

Another area of interest is the neuroprotective potential of 3-(2-Trifluoromethylbenzoyl)quinoline. Preclinical studies have demonstrated that this compound can mitigate oxidative stress and reduce neuronal damage in models of Alzheimer's disease. Its ability to cross the blood-brain barrier (BBB) suggests that it could be developed into a therapeutic agent for neurodegenerative disorders.

The development of 3-(2-Trifluoromethylbenzoyl)quinoline into a clinical candidate hinges on several factors, including its safety profile and scalability of production. Regulatory agencies require rigorous testing to ensure that such compounds meet stringent safety standards before they can be approved for human use. Encouragingly, preliminary toxicological studies indicate that this compound has a low toxicity profile at therapeutic doses, which bodes well for its future development.

In conclusion, 3-(2-Trifluoromethylbenzoyl)quinoline (CAS No: 1187165-86-1) represents a promising lead compound with multifaceted biological activities. Its unique structure, coupled with advancements in synthetic methodologies and pharmacokinetic optimization, positions it as a strong candidate for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound holds the potential to make significant contributions to the field of medicinal chemistry and drug development.